Cas no 877-48-5 (Phenol, 2,5-dimethyl-,1-acetate)

• Product Name: Phenol, 2,5-dimethyl-,1-acetate
• CAS No: 877-48-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 723640
• PubChem ID: 70141
• Update Time: 2025-05-20

Phenol, 2,5-dimethyl-,1-acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,5-dimethyl-,1-acetate
• (2,5-dimethylphenyl) acetate
• 2,5-diMethylphenyl acetate
• (2.5-Dimethyl-phenyl)-acetat
• 2,4-DINITRO(TRIFLUOROMETHOXY)BENZENE
• 2,5-Xylyl acetate
• acetic acid 2,5-dimethylphenyl ester
• Essigsaeure-(2,5-dimethyl-phenylester)
• O-acetyl-2,5-dimethylphenol
• Phenol, 2,5-dimethyl-, acetate
• 877-48-5
• NSC-5305
• NSC5305
• UNII-SCF35Q9C57
• FT-0680817
• AKOS005071737
• SCHEMBL3324155
• NS00039219
• DTXSID40236568
• SCF35Q9C57
• NSC 5305
• EINECS 212-893-6
• 2,5-Xylenol, acetate
• ACETIC ACID 2,5-DIMETHYL-PHENYL ESTER
• 2,5-DIMETHYLPHENYLACETATE

• MDL： MFCD03357477
• Inchi： 1S/C10H12O2/c1-7-4-5-8(2)10(6-7)12-9(3)11/h4-6H,1-3H3
• InChI Key： SBOSLJVYJPZJNH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.0624
• Boiling Point: 237°C (estimate)
• Flash Point: 88.8°C
• Refractive Index: 1.5070 (estimate)
• PSA: 26.30000
• LogP: 2.22870

Phenol, 2,5-dimethyl-,1-acetate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Phenol, 2,5-dimethyl-,1-acetate

Recent Advances in the Study of Phenol, 2,5-dimethyl-,1-acetate (CAS: 877-48-5) and Its Applications in Chemical Biology and Medicine

Phenol, 2,5-dimethyl-,1-acetate (CAS: 877-48-5) is a chemical compound of significant interest in the fields of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, antimicrobial agents, and as a precursor for more complex molecules. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of research has been the antimicrobial properties of Phenol, 2,5-dimethyl-,1-acetate. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy against a range of Gram-positive bacteria, including *Staphylococcus aureus* and *Enterococcus faecalis*. The study utilized in vitro assays to determine minimum inhibitory concentrations (MICs) and found that the compound exhibited potent activity at concentrations as low as 8 µg/mL. These findings suggest its potential as a lead compound for developing new antibiotics, particularly in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, Phenol, 2,5-dimethyl-,1-acetate has been investigated for its role in synthetic chemistry. A recent paper in *Organic Letters* detailed its use as a building block for the synthesis of more complex phenolic derivatives. The researchers employed a series of catalytic reactions to modify the acetate group, yielding compounds with enhanced bioactivity. This work underscores the versatility of 877-48-5 in organic synthesis and its potential to contribute to the development of novel pharmaceuticals.

Another significant development is the exploration of Phenol, 2,5-dimethyl-,1-acetate in cancer research. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The study highlighted the compound's ability to induce apoptosis via the mitochondrial pathway, suggesting a promising avenue for further investigation into its anticancer mechanisms.

Despite these promising findings, challenges remain in the practical application of Phenol, 2,5-dimethyl-,1-acetate. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its therapeutic potential. Ongoing research is focusing on structural modifications and formulation strategies to overcome these limitations. For instance, a recent preprint on *ChemRxiv* proposed the use of nanoparticle-based delivery systems to improve the compound's pharmacokinetic profile.

In conclusion, Phenol, 2,5-dimethyl-,1-acetate (CAS: 877-48-5) represents a compound of considerable interest in chemical biology and medicine. Its antimicrobial, synthetic, and anticancer properties make it a valuable subject for further research. As studies continue to uncover its potential, this compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine, from antibiotic resistance to cancer therapy.